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Compound of Interest

Compound Name: N-(2-aminophenyl)-N-propylamine

CAS No.: 55899-42-8

Cat. No.: B1228254

Get Quote

Technical Support Hub: N-(2-aminophenyl)-N-
propylamine
Handling, Stability, and Troubleshooting Guide
Product Identity:

IUPAC Name:

-propylbenzene-1,2-diamine[1]

Common Name:

-propyl-

-phenylenediamine[1][2]

CAS Number: 55899-42-8 (Derivative of

-phenylenediamine, CAS 95-54-5)
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Physical State: Viscous liquid or low-melting solid (dependent on purity and temperature).

Primary Sensitivities: Oxidation (Air), Hygroscopicity (Moisture), Carbamate Formation (CO

/Moisture).

Part 1: Critical Storage & Handling Protocols
Q: Why is "moisture sensitivity" listed as a critical
hazard for this amine?
A: While often overshadowed by oxidation, moisture sensitivity in

-propyl-1,2-phenylenediamine manifests in three distinct, yield-destroying mechanisms:

Hygroscopicity: As a secondary amine with a free primary amino group, it avidly absorbs

atmospheric water. This alters the effective molecular weight, leading to stoichiometric errors

in sensitive couplings (e.g., reductive aminations or heterocycle synthesis).

Catalytic Oxidation: Water acts as a proton-transfer medium that accelerates the auto-

oxidation of the phenylenediamine core into quinone imines (dark tars).

Carbamate Formation: In the presence of moist air, the highly nucleophilic amine reacts with

CO

to form reversible carbamate salts (white crusts), which can clog syringes and alter solubility.

Q: What is the "Golden Standard" for storage?
A: To maintain purity >98%, follow the "Cold-Dark-Inert" protocol:

Atmosphere: Store under Argon or Nitrogen. Do not store in air.

Temperature: Refrigerate at 2–8°C (prevents thermal degradation).

Container: Amber glass vials with Teflon-lined caps or Schlenk flasks.

Desiccant: Store secondary containment jars with activated molecular sieves or Drierite™.
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Part 2: Troubleshooting Experimental Issues
Scenario 1: "The compound has turned from pale yellow
to dark brown/black."
Diagnosis:Auto-oxidation (Quinone Formation). This is the hallmark of phenylenediamine

degradation. The presence of moisture accelerates the formation of radical cations, which

polymerize into dark, insoluble oligomers (Bandrowski’s base analogues).

Corrective Action:

Minor Darkening: If the liquid is tea-colored, it may still be usable for robust reactions. Verify

purity via TLC or NMR.

Black Tar:Discard. Purification is difficult and often yields diminishing returns.

Prevention: Always purge the headspace with inert gas after use. Seal with Parafilm.

Scenario 2: "I see a white crystalline crust on the
septum or cap."
Diagnosis:Ammonium Carbamate/Carbonate Formation. Moisture facilitates the reaction of the

amine with atmospheric CO

. This solid is often mistaken for the product but is actually a salt of the starting material.

Corrective Action:

Purification: The carbamate is thermally unstable. Gently heating the sample under high

vacuum (0.1 mmHg) at 40–50°C often dissociates the salt, reversing it back to the free

amine and removing water.

Scenario 3: "My reaction yield is consistently 10-15%
lower than expected."
Diagnosis:Wet Weight Error. You are likely weighing water weight. If the compound has been

opened in air, it may contain 5-10% water by mass.
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Validation Protocol:

Run a

H NMR in CDCl

: Check for a broad singlet shift (variable position) or a distinct water peak at ~1.56 ppm (in
CDCl

).

Titration: Perform a Karl Fischer titration if precise stoichiometry is critical.

Part 3: Visualizing the Degradation Pathways
The following diagram illustrates how Moisture (H

O) and Air (O

/CO

) cooperate to degrade

-propyl-1,2-phenylenediamine.
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Figure 1: Synergistic degradation pathways caused by moisture and atmospheric exposure.

Part 4: Purification & Handling Protocols
Protocol A: Vacuum Distillation (Restoring Purity)
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Use this if the compound has darkened but is not a solid tar.

Setup: Assemble a short-path distillation apparatus. Grease all joints thoroughly to ensure a

high vacuum.

Vacuum: Connect to a high-vacuum pump (<1 mmHg is ideal).

Heat: Slowly heat the oil bath.

-propyl-1,2-phenylenediamine has a high boiling point (likely >250°C at atm, significantly
lower under vacuum).

Note: Discard the first few drops (forerun) which contain water and volatile impurities.

Collection: Collect the pale yellow fraction.

Storage: Immediately transfer to an Argon-flushed Schlenk tube or sealed ampoule.

Protocol B: Inert Weighing (Preventing Moisture Uptake)
Use this for precise stoichiometric applications.

Preparation: Tare a dry flask with a septum.

Transfer: Use a gas-tight syringe or a glass pipette purged with nitrogen to withdraw the

liquid amine.

Addition: Inject directly into the tared flask through the septum.

Weighing: Weigh the flask + amine. Calculate mass by difference.

Why? This avoids exposing the bulk liquid to the humid lab atmosphere in an open weigh

boat.

Part 5: Physical Properties & Stability Data
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Property Value / Characteristic Relevance to Handling

Molecular Formula

C

H

N

MW = 150.22 g/mol

Physical State
Viscous Liquid / Low-melting

Solid

May require warming to

pipette; avoid overheating.

Solubility Soluble in EtOH, DCM, DMSO

Use dry solvents (anhydrous)

to prevent hydrolysis of

intermediates.

pKa (approx) ~4.5 (Aniline N), ~10 (Alkyl N)

The alkyl amine is highly basic

and nucleophilic (CO

reactive).

Storage Class Air & Moisture Sensitive
Store under inert gas (Ar/N

) at 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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